Cas no 2091180-08-2 (2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide)

• Product Name: 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide
• CAS No: 2091180-08-2
• MF: C₉H₁₉N₃O₂S
• MW: 233.331060647964
• CID: 5722124
• PubChem ID: 84796376
• Update Time: 2025-05-19

2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-piperidin-4-yl-1,2,5-thiadiazolidine 1,1-dioxide
• AKOS024230841
• 2-ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide
• F2147-3113
• starbld0034011
• 2091180-08-2
• Piperidine, 4-(5-ethyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)-
• 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide

• Inchi： 1S/C9H19N3O2S/c1-2-11-7-8-12(15(11,13)14)9-3-5-10-6-4-9/h9-10H,2-8H2,1H3
• InChI Key： CBLQCNRLIOAKIH-UHFFFAOYSA-N
• SMILES： S1(N(CC)CCN1C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 233.11979803g/mol
• Monoisotopic Mass: 233.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±31.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide

2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide: A Comprehensive Overview

2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide, also known by its CAS registry number CAS No. 2091180-08-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazolidines, which are sulfur-containing heterocyclic compounds with a five-membered ring structure. The presence of the piperidinyl group and the ethyl substituent introduces unique chemical properties that make this compound a valuable subject for research and potential applications in drug development.

The molecular structure of 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide is characterized by a thiadiazolidine core with two oxygen atoms in the 1-position. The piperidinyl group at the 5-position and the ethyl group at the 2-position contribute to the compound's stereochemistry and reactivity. Recent studies have highlighted the importance of such structural features in modulating biological activity. For instance, researchers have demonstrated that the substitution pattern on the thiadiazolidine ring can significantly influence the compound's ability to interact with biological targets such as enzymes or receptors.

One of the most promising applications of CAS No. 2091180-08-2 lies in its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders, where inflammation and oxidative stress play pivotal roles. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

In addition to its pharmacological applications, 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide has also been explored for its potential in materials science. Its sulfur-containing structure makes it a candidate for use in advanced materials such as polymers or coatings with enhanced thermal stability and mechanical properties. Ongoing research is focused on optimizing synthesis methods to improve yield and purity while maintaining scalability for industrial applications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields. Recent innovations in catalytic processes have made it possible to streamline these reactions, reducing production costs and environmental impact. For example, researchers have successfully employed green chemistry principles to develop a more sustainable synthesis pathway for CAS No. 2091180-08-2, which aligns with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, 2-Ethyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide, or CAS No. 2091180-08-2, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity make it a focal point for ongoing research and development efforts. As scientific understanding of this compound continues to grow, it is anticipated that new breakthroughs will further enhance its utility in both therapeutic and materials-related fields.